![molecular formula C21H34O3 B212059 methyl (5Z,8Z,11Z)-13-[(2S,3R)-3-pentyloxiran-2-yl]trideca-5,8,11-trienoate](/img/structure/B212059.png)
methyl (5Z,8Z,11Z)-13-[(2S,3R)-3-pentyloxiran-2-yl]trideca-5,8,11-trienoate
Overview
Description
Methyl (5Z,8Z,11Z)-13-[(2S,3R)-3-pentyloxiran-2-yl]trideca-5,8,11-trienoate is a synthetic compound that belongs to the class of fatty acid methyl esters. It is commonly used in scientific research to study the biochemical and physiological effects of polyunsaturated fatty acids.
Scientific Research Applications
Epoxidation of Polyunsaturated Fatty Acids
A study by Grabovskiy et al. (2006) explored the epoxidation of polyunsaturated fatty acids using dimethyldioxirane (DMD) as the epoxidizing agent. This method, applied to fatty acid methyl esters, offers a convenient alternative to traditional acidic conditions, utilizing various solvents and simplifying isolation procedures. The study highlights the influence of the supramolecular organization of fatty acids on the reaction outcome, demonstrating interesting regioselective features in the epoxidation process (Grabovskiy et al., 2006).
Catalyzed Transformations of Fatty Acid Hydroperoxides
Research by Haynes and Vonwiller (1990) investigated the catalytic transformations of fatty acid hydroperoxides by iron(III) and copper(II) compounds. The study reveals efficient generation of peroxy radicals with copper(II) trifluoromethanesulphonate, offering insights into the chemical transformations of fatty acid derivatives (Haynes & Vonwiller, 1990).
NMR Spectral Analysis
Crossley et al. (1987) employed selective inverse INEPT and heteronuclear relayed coherence transfer pulse sequences to assign and correlate the proton and carbon NMR spectra of methyl (5R*,6S*,8Z,11Z,14Z)‐5,6‐epoxyeicosa 8,11,14‐trienoate. This approach highlights the application of NMR spectroscopy in understanding the molecular structure and behavior of complex fatty acids (Crossley et al., 1987).
Synthesis and Metabolism Studies
A study by Sprecher (1971) focused on the total synthesis and metabolism of various fatty acids, including methyl octadeca-5,8,11-trienoate. The research provides insights into how these fatty acids are incorporated into tissue lipids and their potential metabolic pathways (Sprecher, 1971).
properties
Product Name |
methyl (5Z,8Z,11Z)-13-[(2S,3R)-3-pentyloxiran-2-yl]trideca-5,8,11-trienoate |
|---|---|
Molecular Formula |
C21H34O3 |
Molecular Weight |
334.5 g/mol |
IUPAC Name |
methyl (5Z,8Z,11Z)-13-[(2S,3R)-3-pentyloxiran-2-yl]trideca-5,8,11-trienoate |
InChI |
InChI=1S/C21H34O3/c1-3-4-13-16-19-20(24-19)17-14-11-9-7-5-6-8-10-12-15-18-21(22)23-2/h5,7-8,10-11,14,19-20H,3-4,6,9,12-13,15-18H2,1-2H3/b7-5-,10-8-,14-11-/t19-,20+/m1/s1 |
InChI Key |
MQCWCUDQEBWUAM-AWVFLLPBSA-N |
Isomeric SMILES |
CCCCC[C@@H]1[C@@H](O1)C/C=C\C/C=C\C/C=C\CCCC(=O)OC |
SMILES |
CCCCC[C@@H]1[C@@H](O1)C/C=CC/C=CC/C=CCCCC(OC)=O |
Canonical SMILES |
CCCCCC1C(O1)CC=CCC=CCC=CCCCC(=O)OC |
synonyms |
(±)14,15-EpETrE methyl ester |
Origin of Product |
United States |
Retrosynthesis Analysis
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